Journal Name:Journal of Friction and Wear
Journal ISSN:1068-3666
IF:0.614
Journal Website:http://link.springer.com/journal/11959
Year of Origin:0
Publisher:Pleiades Publishing
Number of Articles Per Year:91
Publishing Cycle:Bimonthly
OA or Not:Not
Earn a living? What the Côte d’Ivoire–Ghana cocoa living income differential might deliver on its promise
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2022-12-09 , DOI: 10.1016/j.foodpol.2022.102389
Despite the high value of the global chocolate market and the high profitability of the few multinational companies dominating it, the farmers growing cocoa beans remain poor. To change this, the two biggest cocoa producers, Côte d’Ivoire and Ghana, have jointly introduced the cocoa Living Income Differential (LID) policy. Charging higher prices for beans, the policy might help mitigate both poverty and the serious child labour and deforestation issues associated with cocoa farming, for which poverty is regarded as a root cause. Nevertheless, the design of the policy and the current lack of complementary measures raise doubts about the success and longevity of the policy and concerns about the implications for farmers in other countries. Accounting for the repercussions with international cocoa markets, this study quantifies the magnitude of the policy’s effects in the LID countries and elsewhere under several alternative configurations of policies and market reactions with the support of model simulations and finds increases in farmer income ranging from zero to sizeable. Discussing the policy’s potential impacts in the past and present context of the cocoa industry, it identifies a number of issues threatening its sustainability. Moreover, it underlines the strong dependence of the policy’s success on chocolate manufacturers’ support unless complemented by supply management measures. Such measures could limit the aggravation of, or even improve, the income situation for farmers elsewhere and the child labour and deforestation issues.
Detail
Ethnicity, information and cooperation: Evidence from a group-based nutrition intervention
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-06-20 , DOI: 10.1016/j.foodpol.2023.102478
Development programs often rely on locally hired agents for service delivery, especially for interventions promoting agricultural practices, health, and nutrition. These agents are key to reaching underserved communities, especially women, with information and services around recommended practices. However, where societies are socially stratified, differences in ethnic identities between agents and beneficiaries may impact the effectiveness of information and service delivery and the uptake of recommended behaviors. We explore the salience of shared ethnic identity between agents and beneficiaries in promoting collective action using a field experiment with women’s self-help groups (SHGs) in India. We cross-randomize an information treatment and a group-agent shared ethnicity treatment at the SHG level. We measure impacts on individual group member information retention and willingness to contribute to a group-owned kitchen garden that could improve access to a diverse and nutritious diet. We find information retention is better when the group is matched with an agent lower in the ethnic hierarchy, but that agents higher in the hierarchy elicit greater individual contributions to the group-owned kitchen garden. We suggest some hypotheses for these seemingly contradictory results. Other characteristics like education, group cohesion and perceived agent ability also matter in changing knowledge and contribution. Our findings have important implications for effective program design and implementation, suggesting that implementers need to consider factors beyond the information content, target group and pedagogical mode of delivery for their strategies to be transformative.
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Growing exports through ISO 9001 quality certification: Firm-level evidence from Chinese agri-food sectors
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-05-04 , DOI: 10.1016/j.foodpol.2023.102455
The adoption of ISO 9001 quality certification for agri-food products may promote China’s relatively weak competitiveness in agri-food exports compared with industrial sectors. To explore this, we construct a panel data set of Chinese listed firms in agri-food sectors from 2000 to 2016 and use staggered Difference-in-Difference (DID) method to investigate the causal relationship between the adoption of ISO 9001 quality certification and agri-food exports. Three main findings are obtained in this study. First, we find that the adoption of ISO 9001 certification is positively associated with exports for agri-food listed firms. Second, we find that ISO 9001 certification promotes firms’ exports by increasing their innovation activities. Third, the export effects are greater for food (vs. non-food) manufacturing firms and non-SOEs (vs. SOEs). Identification problems are addressed by utilizing randomly generated certification status, two-part fractional regression model, controlling and excluding other quality certifications, etc. This study provides important implications for China’s food and agricultural development strategy, which emphasises the transition from quantity expansion to quality enhancement.
Detail
Geographical Indications and Innovation: Evidence from EU regions
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-03-12 , DOI: 10.1016/j.foodpol.2023.102425
Understanding the relationship between the diffusion of geographical indications (GIs) and innovation in the agri-food sector represents a relevant research area not yet properly addressed by the current literature. Our contribution aims to fill this gap by investigating the extent to which the diffusion of GIs across EU regions affects technological innovation. We investigate this issue through a Neo-Schumpeterian 'distance-to-the-frontier' model, according to which the relation between the diffusion of GIs and innovations is non-monotonic and depends on the distance of firms and local systems from the technological frontier. To test this prediction, we build an original longitudinal dataset that includes information on GIs and agri-food patents in 265 EU regions over the period 1996–2014. Using different estimators and different proxies for innovative activities, we show that the diffusion of GIs affects innovative activities, conditional on the region’s distance from the technological frontier. That is to say, the spread of GIs slightly reduces innovation and growth in regions close to the technological frontier but spurs them on in laggard regions. These findings have important policy implications.
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Indigenous bone fertilizer for growth and food security: A local solution to a global challenge
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2022-12-26 , DOI: 10.1016/j.foodpol.2022.102396
We examine the process of recycling the phosphorus that naturally occurs in animal bones, compare the cost of recycled phosphorus to that of conventional phosphorus fertilizer, and measure farmers’ willingness to pay for recycled phosphorus. In our research setting of rural Ethiopia, we reach three conclusions. First, we demonstrate that it is possible to make a suitable pelletized P fertilizer from animal bones. Second, we estimate that the recycled P fertilizer costs 16% to 39% less than importing conventional fertilizer. Third, we find that farmer’s willingness to pay for recycled phosphorus fertilizer is the same as that for conventional fertilizer.
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Mechanism of Chinese farmers’ land rental participation: The role of invisible markets and public intervention
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-04-21 , DOI: 10.1016/j.foodpol.2023.102453
This study focuses on the impact of invisible markets such as price, supply, demand, and public intervention through building intermediary organizations on rural households’ decisions to rent in or rent out land, and it compares factors that are critical in the current development of the land rental market. The study uses nationally representative farm and village survey datasets and the Box-Cox double-hurdle model. The study finds that public intervention, represented by intermediary organizations established at the grassroots level, plays a more significant role than invisible markets in improving the probability that farm households rent in or rent out land and increasing the amount of land rented. The intermediary organizations have increased the share of land area transferred to the total area at the village level. However, the price mechanisms, represented by the village-level land transfer rate and the village’s average land rent, failed to guide the flow of land resources. We put forward policy implications for how public institutions and market intermediaries can promote China’s land rental markets and how to perform price mechanisms more effectively.
Detail
Unhealthy food environments that promote overweight and food insecurity in a brazilian metropolitan area: A case of a syndemic?
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2022-11-13 , DOI: 10.1016/j.foodpol.2022.102375
Obesity has been characterized as an ongoing pandemic. This swift and continuous weight increase cannot be explained solely by individual factors. High availability of Ultra Processed Food (UPF) and reduced supply or absence of unprocessed/minimally processed foods in food environments can influence food choices and promote a syndemic process involving overweight and food insecurity. We evaluate the association between overweight and food community and consumer environment among adults in the Metropolitan Region of Recife, Brazil and discuss within syndemic theory. Data was collected at individual and environment levels in 2019. Information on 446 individuals and 231 food stores was gathered. Logistic multi-level regression models assessed the association between overweight and neighborhood and food environment measurements which have been adjusted by individual characteristics and census track data. Prevalence of overweight and food insecurity was high, 70.9 % and 72 % respectively. Each participant had, on average, 20.64 ± 5.78 food stores in their food environment. Stores that sell UPF had the highest density rates. People living within a milieu with the highest density of stores predominantly selling UPF (OR = 1.92; p < 0.05), with the highest average UPF sold at check-out (OR = 2.19; p < 0.05), with the highest average of soft drinks available in the stores (OR = 1.68; p < 0.05), and availability of filled cookies within the intermediate category (OR = 2.26; p < 0.01), had the highest probability of being overweight. Food environment is associated with overweight, after controlling for individual factors, and it is suggested that there is a food syndemic involving overweight and food insecurity, which is influenced by the food environment.
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Migration, gender labor division and food insecurity in Tajikistan
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-03-16 , DOI: 10.1016/j.foodpol.2023.102438
In recent decades millions living in low-income countries like Tajikistan have migrated to support their livelihoods. This massive, predominantly male, out-migration has transformed the agricultural sector. On the one hand, household members with migrants who stay behind, usually female and children, might replace migrant member’s previous tasks, leading to the feminization of agriculture. On the other hand, remittances can increase migrant households’ income leading to a reduction in their work and increase in their food security as their purchasing power strengthens. We study the relationship between migration, food insecurity and gender labor division for two production systems in Tajikistan. Using propensity score matching with village fixed effects, we find non-migrant households are associated with having more months of food shortages and spending more days without eating food. In terms of the division of labor, women in migrant households were associated with being more involved in labor-intensive activities. Our results provide evidence that while migration is correlated with greater food security, the demand on women’s time and labour increases. This has important implications for designing gender-inclusive agricultural and irrigation training and extension programs, which are usually targeted at males. Gender-sensitive design will be vital for improving countries like Tajikistan’s food security, malnutrition, and water resource management.
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The impact of China’s new agricultural subsidy policy on grain crop acreage
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-06-09 , DOI: 10.1016/j.foodpol.2023.102472
As China is the world’s largest producer, importer, and consumer of agricultural products, the new agricultural subsidy policy has significant implications for the global agricultural market. We assess the impact of the new agricultural subsidy on the grain crops acreage by applying difference-in-difference estimation to the China Rural Household Panel Survey (CRHPS) data. Results indicate that the new agricultural subsidy increases grain crop acreage. The results remain robust even after controlling for the effects from other policy measures. The study also identified the mechanism behind the subsidy’s effect. Namely, the new program encourages operators to increase their grain crop acreage by renting more land and increasing the share of grain crops grown. Regarding heterogeneity of the results, the subsidy policy has a more positive impact on grain crop growers than on mixed crop growers, it does not affect large farms (>100 Mu) and its influence is greater among operators in the Northern regions of China. Our findings are relevant for understanding the effect of China’s new agricultural subsidy policies and agrarian market reforms.
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A global view of aquaculture policy
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-03-21 , DOI: 10.1016/j.foodpol.2023.102422
Aquaculture is among the most dynamic sectors in the global food system, yet it remains surprisingly under-represented in the mainstream literature on food policy. This article reviews 204 published articles and reports and shows that government policies have strongly influenced the geographic distribution of aquaculture growth, as well as the types of species, technology, management practices, and infrastructure adopted in different locations. Global cross-section studies reveal a broad spectrum of under- to over-regulated aquaculture systems that correspond, respectively, to high- and low-growth areas for aquaculture. The bulk of this paper centers on aquaculture policy as it plays out six individual countries plus the EU: Bangladesh, Zambia, Chile, China, USA, and Norway. These case studies shed light on aquaculture policies aimed at economic development, aquaculture disease management, siting, environmental performance, and trade protection. Experiences from these countries point to the need to find the right policy balance between semi-subsistence farms, small and medium enterprises (SME), and large-scale commercial operations, particularly in low-income settings. The cases also highlight the importance of addressing aquaculture disease pressures and misuse of antimicrobials in many parts of the world, and identifying successful aquaculture policy instruments and institutions that can be transferred between countries. The review underscores the challenges of establishing nutrition-sensitive aquaculture policies and of incorporating aquaculture directly into food policy and global food system dialogues and action.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 ENGINEERING, MECHANICAL 工程:机械4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
32.50 10 Science Citation Index Expanded Not
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https://www.springer.com/physics/classical+continuum+physics/journal/11959